Cas no 861069-45-6 (2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile)

2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile structure

861069-45-6 structure

Product Name:2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile

CAS No:861069-45-6

MF:C₁₂H₁₅NO₂

MW:205.253003358841

MDL:MFCD18072909

CID:820582

PubChem ID:44817552

Update Time:2024-10-26

2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile
- 2-(3-methoxy-4-propan-2-yloxyphenyl)acetonitrile
- 2-(4-ISOPROPOXY-3-METHOXYPHENYL)ACETONITRIL
- 4-Isopropoxy-3-methoxyphenylacetonitrile
- CM13722
- AS06115
- ST2403964
- AX8226631
- W8845
- alpha,alpha-dimethyl-3,4-dimethoxyphenylacetonitrile
- {3-Methoxy-4-[(propan-2-yl)oxy]phenyl}acetonitrile
- 3-Methoxy-4-(1-methylethoxy)benzeneacetonitrile (ACI)
- Acetonitrile, (4-isopropoxy-3-methoxyphenyl)- (5CI)
- 2-[3-Methoxy-4-(propan-2-yloxy)phenyl]acetonitrile
- CS-M2930
- 861069-45-6
- MFCD18072909
- DTXSID90660718
- DB-364079
- 2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile;4-isopropoxy-3-methoxyphenylacetonitrile;
- AKOS015998780
- DS-18232
- MDL： MFCD18072909
- Inchi： 1S/C12H15NO2/c1-9(2)15-11-5-4-10(6-7-13)8-12(11)14-3/h4-5,8-9H,6H2,1-3H3
- InChI Key： QNDYSZLZQUROSI-UHFFFAOYSA-N
- SMILES： N#CCC1C=C(OC)C(OC(C)C)=CC=1

Computed Properties

Exact Mass: 205.110278721g/mol
Monoisotopic Mass: 205.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 42.2

2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I195376-250mg	2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile	861069-45-6	98%	250mg	¥57.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I195376-10g	2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile	861069-45-6	98%	10g	¥524.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I195376-1g	2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile	861069-45-6	98%	1g	¥82.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I195376-5g	2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile	861069-45-6	98%	5g	¥328.90	2023-09-02
Fluorochem	210580-1g	2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile	861069-45-6	95%	1g	￡10.00	2022-02-28
Fluorochem	210580-5g	2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile	861069-45-6	95%	5g	￡18.00	2022-02-28
Chemenu	CM255373-1g	2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile	861069-45-6	95+%	1g	$102	2021-06-16
Chemenu	CM255373-5g	2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile	861069-45-6	95+%	5g	$281	2021-06-16
Chemenu	CM255373-10g	2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile	861069-45-6	95+%	10g	$468	2021-06-16
Alichem	A019121553-5g	2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile	861069-45-6	98%	5g	$330.00	2023-08-31

2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile Production Method

Production Method 1

1036588-32-5

861069-45-6

Reaction Conditions

1.1 Solvents: Acetonitrile ; reflux

Reference

Design and total synthesis of Mannich derivatives of marine natural product lamellarin D as cytotoxic agents

Shen, Li; et al, European Journal of Medicinal Chemistry, 2014, 85, 807-817

Production Method 2

2538-98-9

861069-45-6

Reaction Conditions

1.1 Reagents: Potassium borohydride Solvents: Methanol ; 20 °C
2.1 Reagents: Thionyl chloride Solvents: Dichloromethane ; 0 °C
3.1 Solvents: Acetonitrile ; reflux

Reference

Design and total synthesis of Mannich derivatives of marine natural product lamellarin D as cytotoxic agents

Shen, Li; et al, European Journal of Medicinal Chemistry, 2014, 85, 807-817

Production Method 3

2539-22-2

861069-45-6

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dichloromethane ; 0 °C
2.1 Solvents: Acetonitrile ; reflux

Reference

Design and total synthesis of Mannich derivatives of marine natural product lamellarin D as cytotoxic agents

Shen, Li; et al, European Journal of Medicinal Chemistry, 2014, 85, 807-817

Production Method 4

121-33-5

861069-45-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 20 °C
2.1 Reagents: Potassium borohydride Solvents: Methanol ; 20 °C
3.1 Reagents: Thionyl chloride Solvents: Dichloromethane ; 0 °C
4.1 Solvents: Acetonitrile ; reflux

Reference

Design and total synthesis of Mannich derivatives of marine natural product lamellarin D as cytotoxic agents

Shen, Li; et al, European Journal of Medicinal Chemistry, 2014, 85, 807-817